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Compound of Interest

Compound Name: Sirt2-IN-17

Cat. No.: B15588549 Get Quote

Essential Safety and Handling Guide for Sirt2-IN-
17
FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides essential safety and logistical information for the handling and disposal

of Sirt2-IN-17, a sirtuin 2 inhibitor. Researchers, scientists, and drug development

professionals should adhere to these guidelines to ensure personal safety and proper

management of this research compound. While a specific Safety Data Sheet (SDS) for Sirt2-
IN-17 is not publicly available, compounds of this nature, particularly potent small molecule

kinase inhibitors, should be handled with a high degree of caution.[1][2] The following

recommendations are based on general safety protocols for similar research-grade

compounds.

Hazard Identification and Personal Protective
Equipment (PPE)
Sirt2-IN-17 should be treated as a potentially hazardous substance. As a biologically active

small molecule, it may be toxic if swallowed or in contact with skin, and could cause skin and

eye irritation.[3] Therefore, strict adherence to PPE protocols is mandatory. A multi-layered

approach to PPE is recommended for various laboratory activities involving this compound.[1]

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specifications

Hand Protection Nitrile Gloves

Double-gloving is

recommended. Change gloves

immediately if contaminated.[2]

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory.[2] A face shield

should be worn when there is

a significant splash risk.[1]

Body Protection Laboratory Coat

A fully buttoned lab coat is

required.[2] Consider a

disposable or non-absorbent

material when handling the

solid form.[1]

Respiratory Protection
NIOSH-approved Respirator or

Fume Hood

All handling of solid Sirt2-IN-17

and preparation of

concentrated solutions must

be performed in a certified

chemical fume hood to avoid

inhalation of dust or aerosols.

[1][2] For weighing and

aliquoting the solid, a NIOSH-

approved N95 or higher-rated

respirator is recommended.[1]

Operational Plan: Safe Handling and Experimental
Use
A systematic approach is crucial to minimize exposure and maintain the integrity of Sirt2-IN-17.

Receipt and Storage:

Upon receipt, inspect the container for any damage or leakage.
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Confirm the recommended storage conditions on the product vial or datasheet. Typically,

compounds like this are stored at -20°C.[2]

Store in a clearly labeled, designated, and secure location away from incompatible materials.

[2]

Preparation of Solutions:

Designated Area: All work with Sirt2-IN-17 should be conducted in a designated and clearly

marked area.[1]

Environment: All procedures involving the handling of solid Sirt2-IN-17 must be conducted in

a certified chemical fume hood.[2]

Weighing: Use a precision balance within the fume hood and handle the solid compound

carefully to prevent dust generation.[2]

Solvent Addition: Slowly add the appropriate solvent (e.g., DMSO) to the vial containing the

solid compound.[2]

Dissolution: Securely cap the vial and use a vortex or sonicator as needed to ensure the

compound is fully dissolved.[2]

In Vitro Experimental Workflow:
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Preparation in Fume Hood

Cell-Based Assay in Biosafety Cabinet

Weigh Solid Sirt2-IN-17

Dissolve in Solvent (e.g., DMSO)

Careful handling to avoid dust

Treat Cells with Sirt2-IN-17 Solution

Dilute to final concentration

Incubate for Defined Period

Analyze Cellular Effects

Click to download full resolution via product page

Experimental workflow for Sirt2-IN-17 in a cell-based assay.

Disposal Plan
All waste materials contaminated with Sirt2-IN-17 must be disposed of as hazardous chemical

waste.[2]

Solid Waste: This includes empty vials, contaminated gloves, pipette tips, and any other

disposable materials that have come into contact with the compound. Place these items in a

designated, sealed, and clearly labeled hazardous waste container.[2]
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Liquid Waste: Unused solutions containing Sirt2-IN-17 should be collected in a designated,

sealed, and clearly labeled hazardous liquid waste container. Do not pour down the drain.[2]

Contaminated Sharps: Dispose of any contaminated sharps in a puncture-resistant sharps

container that is labeled for hazardous chemical waste.[3]

Disposal Workflow:

Waste Segregation

Hazardous Waste Disposal

Contaminated Solid Waste
(Gloves, Tubes, etc.)

Labeled Solid Waste Container

Dispose in

Unused Sirt2-IN-17 Solutions

Labeled Liquid Waste Container

Dispose in

Contaminated Sharps

Labeled Sharps Container

Dispose in

Click to download full resolution via product page

Segregation and disposal plan for Sirt2-IN-17 waste.

Adherence to these guidelines is paramount for ensuring the safety of all laboratory personnel

and the integrity of the research being conducted. Always consult your institution's specific

safety protocols and chemical hygiene plan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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